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Compound of Interest

Compound Name:
(2S,3R)-2-Aminooctadec-4-ene-

1,3,6-triol

CAS No.: 1177408-85-3

Cat. No.: B3245759

Get Quote

Technical Guide: Sphingosine vs. 6-
Hydroxysphingosine
Structural Divergence, Biosynthetic Origins, and Analytical Protocols

Executive Summary: The Signaling vs. Barrier
Dichotomy
In sphingolipid biochemistry, minor structural modifications dictate massive functional

divergence. Sphingosine (Sph) is the fundamental backbone of mammalian sphingolipids,

serving as a metabolic hub and a precursor to the potent signaling molecule sphingosine-1-

phosphate (S1P). Its role is dynamic, governing cell fate (the "sphingolipid rheostat").

In contrast, 6-Hydroxysphingosine (6-OH-Sph), also known as 6-hydroxy-4-sphingenine, is a

specialized metabolite predominantly localized to the human epidermis. It does not function

primarily as a transient signal but as a structural "rivet" within the Stratum Corneum (SC). Its
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additional hydroxyl group facilitates unique hydrogen bonding networks essential for the

lamellar organization of the skin barrier.

Chemical Architecture & Stereochemistry
The core distinction lies in the oxidation state at Carbon-6. Both share the sphingoid base

template (18-carbon chain, 2-amino, 1,3-diol), but 6-OH-Sph possesses a secondary allylic

hydroxyl group.

Structural Comparison Table
Feature Sphingosine (Sph)

6-Hydroxysphingosine (6-
OH-Sph)

IUPAC Name
(2S, 3R, 4E)-2-aminooctadec-

4-ene-1,3-diol

(2S, 3R, 4E)-2-aminooctadec-

4-ene-1,3,6-triol

Formula C₁₈H₃₇NO₂ C₁₈H₃₇NO₃

Monoisotopic Mass 299.2824 Da 315.2773 Da (+15.9949 Da)

Key Functional Group Trans-double bond (C4-C5)
Trans-double bond (C4-C5) +

Hydroxyl at C6

Polarity (LogP) ~5.6 (Highly Lipophilic) ~4.8 (Increased Polarity)

H-Bond Donors 3 (NH₂, OH-C1, OH-C3) 4 (Added OH-C6)

Primary Location
Ubiquitous (Plasma

membrane, Lysosomes)
Epidermis (Stratum Corneum)

Mechanistic Implication of C6-OH
The C6-hydroxyl group in 6-OH-Sph introduces a new polar center adjacent to the rigid trans-

double bond. In the context of Ceramides (CERs), this allows 6-OH-Sph-containing ceramides

(such as Cer class H, e.g., EOH, NH, AH) to form tighter lateral hydrogen bonds with adjacent

lipids and proteins (involucrin) in the cornified envelope. This prevents phase separation and

maintains the "gel-like" solidity of the skin barrier even under desiccation stress.

Biosynthetic Pathways: Systemic vs. Specialized
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While Sphingosine is generated ubiquitously via the salvage pathway, 6-Hydroxysphingosine

production is a highly specialized event restricted to keratinocyte differentiation.

Pathway Visualization (Graphviz)
The following diagram illustrates the divergence where the canonical pathway produces

Sphingosine, while the epidermal pathway branches off to generate 6-OH-Sphingosine (often

within the Ceramide structure).
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Caption: Divergence of the canonical sphingosine salvage pathway (left) and the specialized

epidermal 6-hydroxylation pathway (right).

Key Biosynthetic Nuance
Sphingosine: Primarily generated by the hydrolysis of Ceramide by Ceramidases (Acid,

Neutral, or Alkaline).[1][2] It is not the direct product of de novo synthesis (which produces

Dihydroceramide).[1]

6-Hydroxysphingosine: Evidence suggests hydroxylation occurs at the Ceramide level

(converting Ceramide NS to Ceramide NH/EOH) or via specific hydroxylases acting on the

long-chain base during keratinocyte differentiation. The exact enzyme remains a subject of

active research, though it is functionally distinct from the C4-hydroxylase (DES2) that

produces Phytosphingosine.

Analytical Protocols: LC-MS/MS Separation
Distinguishing these lipids requires precise chromatography due to their structural similarity. 6-

OH-Sph is more polar and will elute earlier than Sphingosine in Reversed-Phase (RP)

chromatography.

Protocol: Targeted Lipidomics (LC-ESI-MS/MS)
Objective: Separate and quantify Sphingosine (d18:1) and 6-Hydroxysphingosine (t18:1).

1. Sample Preparation (Liquid-Liquid Extraction)

Biological Matrix: Human stratum corneum tape strips or keratinocyte lysates.

Lysis: Homogenize in PBS.

Extraction: Add Chloroform:Methanol (2:1 v/v) containing internal standards (e.g., d17:1-

Sphingosine).

Phase Separation: Vortex, centrifuge (3000 x g, 5 min). Collect lower organic phase.

Drying: Evaporate under Nitrogen stream. Reconstitute in Methanol:Formic Acid (99:1).
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2. Chromatographic Conditions (HPLC/UPLC)

Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50mm, 1.8 µm).

Mobile Phase A: Water + 0.1% Formic Acid + 2mM Ammonium Formate.

Mobile Phase B: Methanol + 0.1% Formic Acid + 1mM Ammonium Formate.

Gradient:

0-1 min: 60% B

1-5 min: Linear gradient to 100% B

5-7 min: Hold 100% B (Elution of Sphingosine)

Note: 6-OH-Sph will elute before Sphingosine due to the extra hydroxyl group reducing

hydrophobicity.

3. Mass Spectrometry (MRM Parameters) Operate in Positive Ion Mode (ESI+). The [M+H]⁺

precursor ions and characteristic fragments are distinct.

Analyte Precursor Ion (m/z) Product Ion (m/z) Mechanism

Sphingosine (d18:1) 300.3 282.3 Loss of H₂O (C1-OH)

264.3
Loss of 2 H₂O (C1 &

C3)

6-OH-Sphingosine

(t18:1)
316.3 298.3 Loss of H₂O

280.3 Loss of 2 H₂O

262.3
Loss of 3 H₂O (Unique

to triols)

Self-Validation Check:
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If you observe a peak at m/z 316 -> 298 that co-elutes with Sphingosine (m/z 300), it is likely

an isotope or adduct artifact. 6-OH-Sph must elute earlier (lower Retention Time) than

Sphingosine on a C18 column.

Functional Implications in Drug Development
Dermatological Therapeutics (Barrier Repair)[1]

Target: Atopic Dermatitis (AD) and Psoriasis.[3]

Mechanism: AD skin shows a specific deficiency in Ceramide EOS and Ceramide EOH

(containing 6-OH-Sph).

Strategy: Topical formulations must contain lipids that mimic the 6-OH architecture to restore

the orthorhombic packing of the lipid lamellae. Standard Sphingosine-based ceramides

(Ceramide NS) are insufficient for full barrier restoration in severe AD.

Cancer & Apoptosis (The Rheostat)
Target: Sphingosine Kinase (SphK) Inhibitors.[4]

Mechanism: Sphingosine promotes apoptosis; S1P promotes survival.[1]

Relevance: 6-OH-Sphingosine is not a major substrate for Sphingosine Kinase 1 (SphK1).

Therefore, it does not significantly contribute to the pro-survival S1P pool. This makes the 6-

hydroxylation pathway a "metabolic sink" that potentially sequesters sphingoid bases away

from the pro-proliferative S1P pathway, although its primary role remains structural.
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Significance: Original characterization of the 6-OH-Sphingosine structure in human skin.[5]

[6][7]

Analysis of Sphingolipids by LC-MS/MS.

Source: LIPID MAPS / NIH.
Significance: Standardized protocols for separating sphingoid bases based on polarity and
mass.

The Chemistry and Biology of 6-Hydroxyceramide.

Source: ChemBioChem.[7]

Significance: Review of the synthesis, stereochemistry, and deficiency of 6-OH-Sph in
atopic derm

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b3245759/docs#6-hydroxysphingosine-vs-sphingosine-structural-comparison
https://www.benchchem.com/product/b3245759/docs#6-hydroxysphingosine-vs-sphingosine-structural-comparison
https://www.benchchem.com/product/b3245759/docs#6-hydroxysphingosine-vs-sphingosine-structural-comparison
https://www.benchchem.com/product/b3245759/docs#6-hydroxysphingosine-vs-sphingosine-structural-comparison
https://www.benchchem.com/product/b3245759?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3245759?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

